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Compound of Interest

Compound Name: 1-Hexanol

Cat. No.: B041254 Get Quote

This guide provides a comprehensive overview of the aqueous solubility of 1-hexanol at room

temperature, tailored for researchers, scientists, and professionals in drug development. It

covers the molecular basis of its solubility, quantitative data, and detailed experimental

protocols.

Introduction to 1-Hexanol and its Solubility
1-Hexanol (IUPAC name: hexan-1-ol) is a primary alcohol with a six-carbon chain and the

chemical formula CH₃(CH₂)₅OH.[1] It is a colorless liquid at room temperature and is

characterized by a mild, alcohol-like odor.[2][3] While miscible with many organic solvents like

diethyl ether and ethanol[1][4], its interaction with water is limited, rendering it only slightly

soluble.[1][4] Understanding the precise aqueous solubility of 1-hexanol is critical in various

applications, including its use as a solvent, in the formulation of fragrances and flavors, and as

an intermediate in the synthesis of pharmaceuticals and plasticizers.[2][4][5]

Molecular Basis of Aqueous Solubility
The limited solubility of 1-hexanol in water is a direct consequence of its molecular structure,

which features both a hydrophilic (water-attracting) and a hydrophobic (water-repelling)

component.

Hydrophilic Head: The hydroxyl (-OH) group is polar and capable of forming hydrogen bonds

with water molecules, which promotes dissolution.[2]
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Hydrophobic Tail: The six-carbon alkyl chain (CH₃(CH₂)₅-) is nonpolar and disrupts the

hydrogen-bonding network of water. This long hydrophobic tail is the primary reason for its

low solubility compared to shorter-chain alcohols.[2]

The balance between these two opposing characteristics dictates that 1-hexanol is only

sparingly soluble in water.[2]

Quantitative Solubility Data
The aqueous solubility of 1-hexanol has been determined by various sources, with values at

room temperature (20-25 °C) being in close agreement. The data is summarized in the table

below for clarity and comparison.

Temperature
Solubility
Value

Unit (g/L) Unit (mol/L)* Source

20 °C 5.9 5.9 ~0.058 [1][4][6]

25 °C 5.9 5.9 ~0.058 [5][7]

25 °C 6 6.0 ~0.059 [3][8]

Room Temp. ~0.5 g/100 mL ~5.0 ~0.049 [2]

*Calculated based on a molar mass of 102.17 g/mol .[1][9]

Experimental Protocol: The Shake-Flask Method
The shake-flask method is a widely recognized and reliable "gold standard" technique for

determining the thermodynamic solubility of a compound.[10] It involves allowing a solute to

reach equilibrium with a solvent in a controlled environment.

Objective: To determine the saturation concentration of 1-hexanol in water at a specified

temperature.

Materials:

1-Hexanol (high purity)
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Deionized or distilled water

Temperature-controlled orbital shaker or incubator

Volumetric flasks and pipettes

Centrifuge and/or syringe filters (e.g., 0.45 µm PTFE)

Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization

Detector, GC-FID)

Procedure:

Preparation of Saturated Solution: An excess amount of 1-hexanol is added to a known

volume of water in a sealed flask or vial. Adding a sufficient excess is crucial to ensure that a

saturated state is achieved.[10]

Equilibration: The flasks are placed in a shaker set to a constant temperature (e.g., 25 °C)

and agitated. The mixture is allowed to equilibrate for a predetermined period, typically 24 to

48 hours, to ensure that the dissolution process has reached a steady state.[11][12]

Phase Separation: After equilibration, the suspension is left undisturbed to allow the

undissolved 1-hexanol to separate from the aqueous phase via sedimentation. To ensure

complete removal of any undissolved microdroplets or solid particles, the saturated aqueous

phase is carefully sampled and then either centrifuged or filtered.[13]

Quantification: A precise volume of the clear, saturated aqueous solution is carefully

removed. This aliquot is then diluted with a suitable solvent (e.g., ethanol) to a concentration

within the calibrated range of the analytical instrument. The concentration of 1-hexanol is
then determined using a pre-established calibration curve.[11][13]

Visualization of Experimental Workflow
The logical flow of the shake-flask method for determining solubility is illustrated below.
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1. Preparation

2. Equilibration

3. Phase Separation

4. Analysis

Add excess 1-Hexanol
to Water in a sealed flask

Agitate at constant
temperature (e.g., 25°C)

for 24-48 hours

Cease agitation and allow
phases to separate

Filter or Centrifuge
the aqueous phase

Extract a clear aliquot
of the saturated solution

Dilute aliquot with
a suitable solvent

Quantify concentration
using GC or HPLC

Click to download full resolution via product page

Caption: Workflow for the Shake-Flask Solubility Determination Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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